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Compound of Interest

Compound Name: Tungsten-183

Cat. No.: B082725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of enriched

Tungsten-183 (¹⁸³W), its key specifications, and potential applications in research and drug

development. The information is compiled to assist professionals in sourcing this stable isotope

and understanding its utility in various scientific domains.

Commercial Suppliers and Available Forms
Several commercial suppliers specialize in the provision of enriched stable isotopes, including

Tungsten-183. These suppliers cater to both research and commercial quantities, offering

various chemical forms and purities to meet specific experimental needs. Key suppliers

identified in the market include American Elements, BuyIsotope.com (a subsidiary of Neonest

AB), Trace Sciences International, and Eurisotop (a subsidiary of Cambridge Isotope

Laboratories).

The available forms of Tungsten-183 are diverse, with the most common being metal powder

(W) and tungsten trioxide (WO₃).[1][2] For more specific applications, some suppliers offer

custom forms such as rods, pellets, pieces, granules, sputtering targets, and ingots.[3][4]

Quantitative Specifications
The quality and usability of enriched Tungsten-183 are defined by several key parameters,

including isotopic enrichment, chemical purity, and physical form. The following table
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summarizes the quantitative data available from various suppliers.

Parameter Specification Supplier/Source

Isotopic Enrichment > 96% Trace Sciences International[5]

Chemical Purity 98% Eurisotop[6]

Natural Abundance 14.31% BuyIsotope.com[1]

Atomic Mass 182.950223 Da BuyIsotope.com[1]

Available Forms

Metal Powder (W), Oxide

(WO₃), Rod, Pellets, Pieces,

Granules, Sputtering Targets,

Ingot

American Elements,

BuyIsotope.com, Urenco

Isotopes[1][2][3][4]

Note: Suppliers typically provide a Certificate of Analysis (CoA) with specific batch details upon

request.[7]

Key Applications
Enriched Tungsten-183 is a stable, non-radioactive isotope utilized in a range of scientific

applications. Its unique nuclear properties make it a valuable tool in several research areas:

Gamma-Ray Spectroscopy: ¹⁸³W is used in studies of metallic structures and properties

through gamma-ray spectroscopy.[1][2]

Adsorption Process Studies: It serves as a tracer in research focused on understanding

adsorption phenomena at material surfaces.[1][2]

Biomedical and Biological Labeling: As a stable isotope, it can be incorporated into

molecules for tracing and quantification in biological systems without the concerns

associated with radioactivity.[3]

Target Material: It is used as a target material in particle accelerators for nuclear physics

research.[3]
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While direct applications in drug development are not extensively documented in publicly

available literature, its use as a stable isotopic label presents potential for pharmacokinetic and

metabolism studies, offering an alternative to radioactive isotopes.

Experimental Workflow: A Generalized Approach
Detailed experimental protocols are highly specific to the research question being addressed.

However, a generalized workflow for the utilization of enriched Tungsten-183 in a typical

labeling and analysis experiment can be conceptualized as follows.
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Phase 1: Sourcing and Preparation

Phase 2: Experimental Application

Phase 3: Analysis

Sourcing ¹⁸³W

Material Characterization

Verify Purity & Enrichment

Chemical Synthesis/Labeling

Proceed if specs met

Introduction to System

Incubation/Reaction
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Sample Preparation

Isotopic Analysis

e.g., ICP-MS

Data Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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